Cas no 923721-29-3 (1-{3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl}piperazine)

• Product Name: 1-{3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl}piperazine
• CAS No: 923721-29-3
• MF: C₁₃H₁₅ClN₄O
• MW: 278.737401247025
• MDL: MFCD08691296
• CID: 3109422
• PubChem ID: 16227566
• Update Time: 2025-06-19

1-{3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine
• 1-{3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl}piperazine
• 923721-29-3
• piperazine, 1-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-, dihydrochloride
• AKOS004910811
• AB00983681-01
• 3-(4-chlorophenyl)-5-(piperazin-1-ylmethyl)-1,2,4-oxadiazole
• EN300-26331
• CS-0299890
• ALBB-019315

• MDL： MFCD08691296
• Inchi： 1S/C13H15ClN4O/c14-11-3-1-10(2-4-11)13-16-12(19-17-13)9-18-7-5-15-6-8-18/h1-4,15H,5-9H2
• InChI Key： UTWGGPUOGOAQCO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NOC(CN2CCNCC2)=N1

Computed Properties

• Exact Mass: 278.0934388Da
• Monoisotopic Mass: 278.0934388Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.2Ų